Cas no 82467-50-3 (R(+)-Gomisin M1)

R(+)-Gomisin M1 Properties

Names and Identifiers

• Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol,5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S,13aR)-rel-
• R(+)-Gomisin M1
• (6S,7R)-2,3,13-Trimethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3' ,4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-1-ol
• Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol,5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimet...
• Schisanhenol B
• [ "" ]
• Gomisin M1
• (-)Gomisin L1
• Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, stereoisomer (ZCI)
• rel-(6R,7S,13aR)-5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol (ACI)
• (±)-Gomisin M1
• 1350802-13-9
• Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S)-
• (+)-Schisanhenol B
• D85023
• BDBM50582612
• CHEMBL463499
• C0678JED3A
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, stereoisomer
• 102681-52-7
• AKOS040760817
• DTXSID70145452
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2, 3,13-trimethoxy-6,7-dimethyl-
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S,13aR)-rel-
• Gomisin M1, (+/-)-
• (+/-)-Gomisin M1
• Schisanhenol-B
• 82467-50-3
• Gomisin M
• (9R,10S)-4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-3-ol
• Q27275004
• UNII-C0678JED3A
• (6R,7S,13aR)-5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol
• HY-N1529
• B0005-188529
• Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2, 3,13-trimethoxy-6,7-dimethyl-, stereoisomer
• CS-0017078
• B0005-465628
• B0005-465629
• DTXSID601318545
• 4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-3-ol
• AKOS040762632
• DA-48556
• 4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-3-ol
• +Expand

• InChIKey： OGJPBGDUYKEQLA-UHFFFAOYSA-N
• Inchi： 1S/C22H26O6/c1-11-6-13-8-15(24-3)20(25-4)19(23)17(13)18-14(7-12(11)2)9-16-21(22(18)26-5)28-10-27-16/h8-9,11-12,23H,6-7,10H2,1-5H3
• SMILES： OC1C2C3C(CC(C(CC=2C=C(OC)C=1OC)C)C)=CC1=C(OCO1)C=3OC

Computed Properties

• Exact Mass: 386.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 386.17293854 g/mol
• Heavy Atom Count: 28
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 66.4
• Molecular Weight: 386.4

Experimental Properties

• LogP: 4.18450
• PSA: 66.38000
• Boiling Point: 568.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 297.7±30.1 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3